Cas no 67490-10-2 (2-Oxepincarboxylic acid, methyl ester (9CI);)

• Product Name: 2-Oxepincarboxylic acid, methyl ester (9CI)
• CAS No: 67490-10-2
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 966123
• PubChem ID: 45090123
• Update Time: 2025-04-19

2-Oxepincarboxylic acid, methyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

• 2-Oxepincarboxylicacid,methylester(9CI)
• methyl oxepine-2-carboxylate
• DTXSID30666577
• CHEBI:210763
• 67490-10-2
• 2-carbomethoxyoxepin
• 2-Oxepincarboxylic acid, methyl ester (9CI);

• Inchi： 1S/C8H8O3/c1-10-8(9)7-5-3-2-4-6-11-7/h2-6H,1H3
• InChI Key： LGWGHIVCHVTBRS-UHFFFAOYSA-N
• SMILES： O1C=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Enoate esters